Cas no 2228372-85-6 (4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine)

• Product Name: 4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine
• CAS No: 2228372-85-6
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5979100
• PubChem ID: 141313440
• Update Time: 2025-05-20

4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine
• EN300-1784375
• 4-[(1-methyl-1H-pyrazol-5-yl)oxy]piperidine
• 2228372-85-6

• Inchi： 1S/C9H15N3O/c1-12-9(4-7-11-12)13-8-2-5-10-6-3-8/h4,7-8,10H,2-3,5-6H2,1H3
• InChI Key： GDJCAILHCPEMPN-UHFFFAOYSA-N
• SMILES： O(C1=CC=NN1C)C1CCNCC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.1Ų

Additional information on 4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine

Introduction to 4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine (CAS No. 2228372-85-6)

4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine (CAS No. 2228372-85-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The unique structural features of 4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine make it a promising candidate for the development of new pharmaceuticals.

The chemical structure of 4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine consists of a piperidine ring linked to a 1-methyl-1H-pyrazole moiety through an oxygen atom. This arrangement imparts specific chemical and biological properties that are of interest to researchers. The piperidine ring is a common structural motif in many bioactive compounds, contributing to the compound's ability to interact with various biological targets. The 1-methyl-1H-pyrazole group, on the other hand, is known for its ability to modulate receptor activity and enhance the overall potency of the molecule.

Recent studies have highlighted the potential of 4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine in several therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine has also been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models, suggesting its potential as a novel analgesic agent. The mechanism of action appears to involve the modulation of cytokine production and the inhibition of pro-inflammatory pathways.

The pharmacokinetic profile of 4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine has also been studied extensively. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for development as an oral medication. Furthermore, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug discovery and development, 4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine represents an exciting opportunity for researchers and pharmaceutical companies. Its unique combination of structural features and biological activities makes it a valuable lead compound for further optimization and clinical evaluation. Ongoing research is focused on refining its chemical structure to enhance its efficacy and safety profile.

The future prospects for 4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine are promising. As more data from preclinical and clinical studies become available, it is likely that this compound will play a significant role in the development of new treatments for various diseases. Its potential applications in neurology, pain management, and inflammatory conditions make it a highly attractive target for further investigation.

In conclusion, 4-(1-methyl-1H-pyrazol-5-yl)oxypiperidine (CAS No. 2228372-85-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it a valuable asset in the field of medicinal chemistry. Continued research into this compound will undoubtedly contribute to the advancement of drug discovery and the development of new treatments for various medical conditions.